Cas no 1805033-40-2 (4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805033-40-2
• MF: C₁₀H₅BrF₆N₂O
• MW: 363.05392241478
• CID: 4843545
• Update Time: 2025-05-26

4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C10H5BrF6N2O/c11-3-6-5(1-2-18)4-19-8(20-10(15,16)17)7(6)9(12,13)14/h4H,1,3H2
• InChI Key： CAJNIECLKJLMRK-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C=1C(F)(F)F)OC(F)(F)F)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile

Introduction to 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1805033-40-2)

4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1805033-40-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a trifluoromethoxy substituent, and a trifluoromethyl group, all attached to a pyridine ring with an acetonitrile moiety. These functional groups contribute to its potential as a versatile intermediate in the synthesis of novel pharmaceuticals and agrochemicals.

The bromomethyl group in 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile provides a reactive site for various chemical transformations, making it an attractive starting material for the synthesis of complex molecules. The trifluoromethoxy and trifluoromethyl substituents introduce fluorine atoms, which are known to enhance the metabolic stability and lipophilicity of organic compounds. These properties are particularly valuable in drug design, where optimizing pharmacokinetic and pharmacodynamic profiles is crucial.

Recent studies have highlighted the potential of 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile in the development of new therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of the bromodomain and extra-terminal (BET) family of proteins. BET inhibitors have shown promise in treating various cancers and inflammatory diseases by modulating gene expression pathways.

Another area of interest is the application of 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile in the development of agrochemicals. The compound's structural features make it suitable for designing molecules with enhanced biological activity against plant pathogens. A 2022 study in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound exhibited significant fungicidal activity against several economically important fungal species, suggesting its potential as a lead compound for new fungicides.

In addition to its applications in drug discovery and agrochemical development, 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile has also been explored for its use in materials science. The presence of fluorinated groups can influence the physical properties of materials, such as their thermal stability and solubility. A 2023 study in the Journal of Fluorine Chemistry investigated the use of this compound as a building block for fluorinated polymers with potential applications in electronic devices and coatings.

The synthesis of 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of a pyridine derivative followed by sequential introduction of the trifluoromethoxy and trifluoromethyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these reactions, reducing reaction times and improving overall efficiency.

The safety profile of 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile is an important consideration for its practical applications. While detailed toxicological data may be limited, general principles from similar compounds suggest that appropriate handling and storage practices should be followed to minimize exposure risks. Researchers are encouraged to consult relevant safety guidelines and conduct thorough risk assessments before working with this compound.

In conclusion, 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1805033-40-2) represents a valuable intermediate with diverse applications in medicinal chemistry, agrochemicals, and materials science. Its unique structural features offer opportunities for developing novel compounds with improved biological activity and physical properties. As research continues to advance, this compound is likely to play an increasingly important role in various scientific and industrial fields.